Cas no 2172570-06-6 (4-(thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride)

• Product Name: 4-(thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride
• CAS No: 2172570-06-6
• MF: C₉H₁₃ClN₂O₂S₂
• MW: 280.794718503952
• CID: 6283542
• PubChem ID: 165587101
• Update Time: 2025-05-23

4-(thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride
• 2172570-06-6
• EN300-1612026

• Inchi： 1S/C9H13ClN2O2S2/c10-16(13,14)12-5-3-11(4-6-12)8-9-2-1-7-15-9/h1-2,7H,3-6,8H2
• InChI Key： UFMQZCFLINFRSX-UHFFFAOYSA-N
• SMILES： ClS(N1CCN(CC2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 280.0106977g/mol
• Monoisotopic Mass: 280.0106977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on 4-(thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride

4-(Thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride (CAS No. 2172570-06-6)

The compound 4-(Thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride, identified by the CAS registry number CAS No. 2172570-06-6, is a significant molecule in the field of organic chemistry, particularly within the realms of drug discovery and materials science. This compound has garnered attention due to its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

Firstly, it is essential to understand the structural composition of 4-(Thiophen-2-ylmethyl)piperazine-1-sulfonyl chloride. The molecule consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The sulfonyl chloride group (-SO₂Cl) is attached to position 1 of the piperazine ring, while a thiophene moiety is connected via a methylene group (-CH₂-) at position 4. The thiophene ring, being an aromatic heterocycle with sulfur as the heteroatom, contributes to the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of both piperazine and thiophene moieties in 4-(Thiophen-2-ylmethyl)piperazine makes it a versatile building block for designing bioactive molecules. Piperazines are known for their ability to form hydrogen bonds, which is crucial for drug-receptor interactions. On the other hand, thiophene rings are often associated with improved pharmacokinetic properties such as solubility and bioavailability.

The synthesis of CAS No. 2172570-06-6 typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where a suitable precursor reacts with a thiophene derivative under specific conditions to form the desired product. Researchers have optimized these reactions by employing various catalysts and solvents to enhance yield and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, 4-(Thiophen-2-ylmethyl)piperazine has shown promise in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease progression.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transport could enhance device performance.

The versatility of CAS No. 2172570-06- extends to its role as a reagent in organic synthesis. Its sulfonyl chloride group acts as an electrophilic site, enabling it to participate in various coupling reactions with nucleophiles such as amines or alcohols. This property makes it invaluable in constructing complex molecular architectures required for advanced materials and drug candidates.

Looking ahead, ongoing research continues to uncover new potential uses for this compound. Collaborative efforts between chemists and biologists are exploring its role in developing novel therapeutic agents with improved efficacy and reduced side effects. Additionally, interdisciplinary studies are investigating its integration into sustainable materials, aligning with global trends toward eco-friendly technologies.

In conclusion, 4-(Thiophen-2-ylmethyl)piperazine, or CAS No. 2172570-06-, stands out as a multifaceted compound with significant implications across diverse scientific domains. Its structural uniqueness, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.